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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromobutyl acetate, also known by synonyms such as 4-acetoxybutyl bromide, is a

versatile bifunctional molecule widely employed in organic synthesis.[1][2] Its structure,

incorporating both a terminal bromine atom and an acetate ester, allows for selective and

sequential reactions, making it a valuable building block in the synthesis of a diverse range of

compounds, including pharmaceutical intermediates.[2] This guide provides a comprehensive

overview of its chemical properties, common synthetic applications, and detailed experimental

protocols.

Chemical Properties and Synonyms
4-Bromobutyl acetate is a clear, colorless to slightly yellow liquid.[1] It is insoluble in water but

soluble in common organic solvents like chloroform and methanol.[1][2] Proper handling and

storage in a cool, dry place are essential to maintain its stability and purity.[2]

A comprehensive list of synonyms for 4-bromobutyl acetate is provided below:

4-Acetoxybutyl bromide

Acetic acid 4-bromobutyl ester

1-Acetoxy-4-bromobutane
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4-Bromo-1-butanol acetate

4-Bromo-1-butyl acetate

4-Bromo-n-butyl acetate

4-bromo-1-butanoacetate[1][2]

Quantitative Data
The following table summarizes the key physicochemical properties of 4-bromobutyl acetate.

Property Value Reference

CAS Number 4753-59-7 [1]

Molecular Formula C6H11BrO2 [1]

Molecular Weight 195.05 g/mol

Boiling Point 92-93 °C at 12 mmHg [1]

Density 1.348 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.46 [1]

Synthetic Applications and Experimental Protocols
The primary utility of 4-bromobutyl acetate in organic synthesis lies in its ability to act as an

alkylating agent. The bromine atom serves as a good leaving group in nucleophilic substitution

reactions, while the acetate group can be hydrolyzed to reveal a primary alcohol, allowing for

further functionalization. A common application is in the O-alkylation of phenols, a key reaction

in the synthesis of various ethers.

Featured Synthesis: Preparation of 4-(4-
Acetylphenoxy)butyl Acetate
This section details the synthesis of 4-(4-acetylphenoxy)butyl acetate via the O-alkylation of 4-

hydroxyacetophenone with 4-bromobutyl acetate. This reaction is a representative example of
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the Williamson ether synthesis.

Experimental Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 4-hydroxyacetophenone (1.0 equivalent), anhydrous potassium carbonate

(1.5 equivalents), and a suitable solvent such as acetone or N,N-dimethylformamide (DMF).

Addition of Alkylating Agent: To the stirred suspension, add 4-bromobutyl acetate (1.1

equivalents) dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. The filtrate is then concentrated under reduced pressure to

remove the solvent.

Purification: The crude product is redissolved in an organic solvent such as ethyl acetate,

washed with water and brine, and dried over anhydrous sodium sulfate. The solvent is

evaporated, and the resulting residue is purified by column chromatography on silica gel to

afford the pure 4-(4-acetylphenoxy)butyl acetate.

Logical Workflow and Diagrams
The following diagrams illustrate the logical workflow for the synthesis and application of 4-
bromobutyl acetate.

Synthesis of 4-Bromobutyl Acetate Synthesis of 4-(4-Acetylphenoxy)butyl Acetate

4-Bromo-1-butanol

4-Bromobutyl Acetate

Acetyl Chloride or Acetic Anhydride Pyridine (base) 4-Hydroxyacetophenone

4-(4-Acetylphenoxy)butyl Acetate

4-Bromobutyl Acetate K2CO3 (base) Acetone (solvent)
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Synthetic pathway for 4-(4-acetylphenoxy)butyl acetate.

Start Combine 4-hydroxyacetophenone,
K2CO3, and acetone Add 4-bromobutyl acetate Heat to reflux for 12-24h Monitor reaction by TLC Filter and concentrate Column chromatography Pure Product

Click to download full resolution via product page

Experimental workflow for O-alkylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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